4,5-Dioxo-4,5-seco-11(13)-cadinen-12-oic acid
4,5-Dioxo-4,5-seco-11(13)-cadinen-12-oic acid
Brand Name:
Vulcanchem
CAS No.:
137288-61-0
VCID:
VC0190194
InChI:
InChI=1S/C15H22O4/c1-9-4-6-13(11(3)15(18)19)14(8-16)12(9)7-5-10(2)17/h8-9,12-14H,3-7H2,1-2H3,(H,18,19)/t9-,12+,13+,14-/m1/s1
SMILES:
CC1CCC(C(C1CCC(=O)C)C=O)C(=C)C(=O)O
Molecular Formula:
C15H22O4
Molecular Weight:
266.33 g/mol
4,5-Dioxo-4,5-seco-11(13)-cadinen-12-oic acid
CAS No.: 137288-61-0
Main Products
VCID: VC0190194
Molecular Formula: C15H22O4
Molecular Weight: 266.33 g/mol
| CAS No. | 137288-61-0 |
|---|---|
| Product Name | 4,5-Dioxo-4,5-seco-11(13)-cadinen-12-oic acid |
| Molecular Formula | C15H22O4 |
| Molecular Weight | 266.33 g/mol |
| IUPAC Name | 2-[(1R,2R,3S,4R)-2-formyl-4-methyl-3-(3-oxobutyl)cyclohexyl]prop-2-enoic acid |
| Standard InChI | InChI=1S/C15H22O4/c1-9-4-6-13(11(3)15(18)19)14(8-16)12(9)7-5-10(2)17/h8-9,12-14H,3-7H2,1-2H3,(H,18,19)/t9-,12+,13+,14-/m1/s1 |
| Standard InChIKey | ZUVZYHLJLPPRFY-IGJVIKARSA-N |
| Isomeric SMILES | C[C@@H]1CC[C@H]([C@@H]([C@H]1CCC(=O)C)C=O)C(=C)C(=O)O |
| SMILES | CC1CCC(C(C1CCC(=O)C)C=O)C(=C)C(=O)O |
| Canonical SMILES | CC1CCC(C(C1CCC(=O)C)C=O)C(=C)C(=O)O |
| PubChem Compound | 11777696 |
| Last Modified | Nov 11 2021 |
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